Cas no 1211582-76-1 (tert-butyl 8-oxo-1-azaspiro[4.5]decane-1-carboxylate)

• Product Name: tert-butyl 8-oxo-1-azaspiro[4.5]decane-1-carboxylate
• CAS No: 1211582-76-1
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• MDL: MFCD23106209
• CID: 3164861
• PubChem ID: 72208178
• Update Time: 2025-06-18

tert-butyl 8-oxo-1-azaspiro[4.5]decane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-1-azaspiro[4.5]decan-8-one
• tert-butyl 8-oxo-1-azaspiro[4.5]decane-1-carboxylate
• 8-Oxo-1-aza-spiro[4.5]decane-1-carboxylic acid tert-butyl ester
• 1-Boc-8-oxo-1-azaspiro[4.5]decane
• AS-51849
• Z2044807868
• tert-butyl8-oxo-1-azaspiro[4.5]decane-1-carboxylate
• AKOS025291216
• MFCD23106209
• CS-0048124
• P13683
• 1211582-76-1
• PB38680
• EN300-6732705
• SB21022
• SY322497
• Tert-butyl 8-oxo-1-azaspiro(4.5)decane-1-carboxylate
• LYB58276
• 840-899-4

• MDL： MFCD23106209
• Inchi： 1S/C14H23NO3/c1-13(2,3)18-12(17)15-10-4-7-14(15)8-5-11(16)6-9-14/h4-10H2,1-3H3
• InChI Key： MIZQULFRTFUAHQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC21CCC(CC2)=O)=O

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 8-oxo-1-azaspiro[4.5]decane-1-carboxylate

Introduction to Tert-butyl 8-oxo-1-azaspiro[4.5]decane-1-carboxylate (CAS No. 1211582-76-1)

Tert-butyl 8-oxo-1-azaspiro[4.5]decane-1-carboxylate (CAS No. 1211582-76-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that integrates two or more rings that are connected at one or more common atoms. The presence of a tert-butyl group and an azaspiro structure imparts distinct chemical and pharmacological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of tert-butyl 8-oxo-1-azaspiro[4.5]decane-1-carboxylate consists of a spirocyclic core formed by the fusion of a cyclopentane ring and a piperazine ring, with a carbonyl group and a tert-butyl ester moiety attached to the system. This configuration contributes to its stability and reactivity, enabling it to participate in diverse chemical transformations relevant to drug synthesis.

In recent years, there has been growing interest in spirocyclic compounds due to their potential biological activities and structural diversity. Spirocycles are known for their ability to mimic the conformational flexibility of biologically active molecules, making them valuable scaffolds for drug discovery. The azaspiro structure in particular has been explored for its interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes.

The tert-butyl group in tert-butyl 8-oxo-1-azaspiro[4.5]decane-1-carboxylate plays a crucial role in enhancing the compound's metabolic stability and solubility profile. This feature is particularly important in pharmaceutical development, where drug candidates must exhibit favorable pharmacokinetic properties to ensure efficacy and safety. The ester functionality also provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored biological activities.

Recent studies have highlighted the potential of spirocyclic compounds as kinase inhibitors, particularly those targeting serine/threonine kinases involved in cancer and inflammatory diseases. The rigid yet flexible structure of spirocycles allows them to bind tightly to enzyme active sites, disrupting signaling pathways that contribute to disease progression. For instance, derivatives of azaspiro compounds have shown promise in preclinical trials as inhibitors of tyrosine kinases, which are overexpressed in many cancers.

The synthesis of tert-butyl 8-oxo-1-azaspiro[4.5]decane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed coupling reactions and asymmetric transformations, have been employed to achieve high yields and enantioselectivity. These techniques are essential for producing enantiomerically pure compounds, which are often necessary for optimal biological activity.

The pharmacological profile of tert-butyl 8-oxo-1-azaspiro[4.5]decane-1-carboxylate has been investigated in several preclinical studies. Initial findings suggest that this compound exhibits moderate affinity for certain protein targets, indicating its potential as a lead molecule for drug development. Further research is ongoing to explore its mechanism of action and optimize its pharmacological properties through structural modifications.

In conclusion, tert-butyl 8-oxo-1-azaspiro[4.5]decane-1-carboxylate represents an intriguing compound with significant therapeutic potential. Its unique structural features and favorable physicochemical properties make it a valuable asset in the search for novel pharmaceutical agents. As research continues to uncover new applications for spirocyclic compounds, CAS No. 1211582-76-1 may emerge as a key intermediate or lead compound in the development of next-generation therapeutics.